Cas no 1149384-42-8 (2-Methyl-3-(methylthio)benzoic acid)

• Product Name: 2-Methyl-3-(methylthio)benzoic acid
• CAS No: 1149384-42-8
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2141162
• Update Time: 2025-06-09

2-Methyl-3-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(methylthio)benzoic acid
• 2-Methyl-3-methylsulfanyl-benzoic acid
• FCH1240743
• 2-Methyl-3-(methylthio)benzoic acid

• Inchi： 1S/C9H10O2S/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： LKBRTGCOFQHWPF-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 62.6

Additional information on 2-Methyl-3-(methylthio)benzoic acid

Introduction to 2-Methyl-3-(methylthio)benzoic acid (CAS No. 1149384-42-8)

2-Methyl-3-(methylthio)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1149384-42-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif featuring a methyl group at the 2-position and a methylthio substituent at the 3-position of the benzene ring. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-Methyl-3-(methylthio)benzoic acid consists of a benzene core substituted with a methyl group at the 2-position and a sulfur-containing methylthio group at the 3-position. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The benzoic acid moiety is well-known for its role in various physiological processes and its utility as a precursor in drug synthesis. The additional substituents enhance the compound's complexity, enabling tailored modifications to optimize its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and antioxidant properties, among others. The specific arrangement of substituents in 2-Methyl-3-(methylthio)benzoic acid may contribute to unique interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of 2-Methyl-3-(methylthio)benzoic acid is its potential as a building block for more complex molecules. Medicinal chemists often use such derivatives as starting points for structure-activity relationship (SAR) studies, aiming to identify and optimize lead compounds for therapeutic applications. The flexibility offered by the methylthio group allows for further functionalization, enabling the synthesis of analogs with enhanced efficacy or improved selectivity.

Recent research has highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Compounds containing thioether groups have shown promise in various therapeutic areas, including cancer treatment and neurodegenerative diseases. The incorporation of a methylthio group into the benzoic acid framework may confer additional biological properties, such as enhanced solubility or improved cell membrane permeability, which are crucial for drug development.

The synthesis of 2-Methyl-3-(methylthio)benzoic acid typically involves multi-step organic reactions, starting from commercially available precursors like toluene or xylene derivatives. The introduction of the methylthio group can be achieved through thiolation reactions or via cross-coupling strategies, depending on the synthetic route employed. Advanced techniques such as palladium-catalyzed reactions have been utilized to facilitate these transformations efficiently.

In addition to its synthetic significance, 2-Methyl-3-(methylthio)benzoic acid has potential applications in materials science and industrial chemistry. Its unique structure makes it suitable for use as an intermediate in the production of dyes, polymers, and specialty chemicals. The compound's stability under various conditions also enhances its utility in industrial processes where thermal and chemical resistance are required.

The pharmacological profile of 2-Methyl-3-(methylthio)benzoic acid is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, derivatives of benzoic acid have been shown to modulate cyclooxygenase (COX) enzymes, which play a key role in prostaglandin synthesis. The presence of the methylthio group may influence binding affinity and selectivity compared to parent benzoic acid derivatives.

Another area of interest is the potential antimicrobial activity of 2-Methyl-3-(methylthio)benzoic acid. Benzoic acid derivatives have been reported to possess properties that disrupt bacterial cell walls or interfere with metabolic pathways essential for microbial survival. Further studies are needed to elucidate the exact mechanisms by which this compound exerts its effects on microorganisms.

The development of novel drug candidates requires rigorous evaluation through preclinical and clinical studies. While 2-Methyl-3-(methylthio)benzoic acid shows promise as a starting point for drug discovery, it must undergo comprehensive testing to assess its safety profile and therapeutic efficacy. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate promising findings into viable therapeutic options for patients.

In conclusion,2-Methyl-3-(methylthio)benzoic acid (CAS No. 1149384-42-8) represents an intriguing compound with diverse potential applications in medicine and industry. Its unique structural features make it a valuable scaffold for further exploration in drug development, materials science, and chemical synthesis. Continued research into this molecule will likely uncover new insights into its biological activities and utility across various fields.